Cas no 2411220-46-5 (2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide)

• Product Name: 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide
• CAS No: 2411220-46-5
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5464964
• Update Time: 2025-06-08

2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z3775030553
• 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide

• Inchi： 1S/C10H14ClN3O/c11-5-10(15)12-6-9-7-3-1-2-4-8(7)13-14-9/h1-6H2,(H,12,15)(H,13,14)
• InChI Key： GTKRJWFBVNWQLM-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C2=C(CCCC2)NN=1)=O

Computed Properties

• Exact Mass: 227.0825398 g/mol
• Monoisotopic Mass: 227.0825398 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.69
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8

Additional information on 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide

Introduction to 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide (CAS No. 2411220-46-5)

2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide, identified by its Chemical Abstracts Service number CAS No. 2411220-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of indazol derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and a tetrahydroindazol-3-ylmethyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide involve rigorous methodologies to ensure high purity and yield. The chloro group at the 2-position of the acetamide moiety enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are pivotal in drug discovery processes. Additionally, the tetrahydroindazol ring system introduces a hydrogen bond donor capability, which is crucial for interactions with biological targets such as enzymes and receptors.

In recent years, indazol derivatives have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The compound CAS No. 2411220-46-5 has been explored in multiple preclinical studies due to its structural similarity to known bioactive molecules. Preliminary research suggests that this derivative exhibits promising pharmacological properties, particularly in modulating signaling pathways associated with disease progression.

One of the most intriguing aspects of 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide is its potential as a lead compound for the development of novel therapeutics. The tetrahydroindazol scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with a wide range of biological targets. The chloro-substituted acetamide moiety further enhances its utility by providing a handle for further derivatization through various chemical transformations.

The compound has been subjected to extensive molecular docking studies to identify potential binding sites on target proteins. These studies have revealed that 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide can interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The hydrogen bonding capabilities of the tetrahydroindazol ring and the electrophilic nature of the chloro group contribute to its binding affinity and specificity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of CAS No. 2411220-46-5 on a larger scale, facilitating its use in more comprehensive biological assays. Researchers have employed novel catalytic systems and green chemistry principles to optimize the synthesis process while minimizing environmental impact. These innovations are critical in ensuring that promising compounds like this one can be produced sustainably and cost-effectively.

The pharmacokinetic properties of 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide are also under investigation to assess its suitability for clinical translation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to determine optimal dosing regimens and potential side effects. Understanding these parameters is essential for advancing this compound from preclinical development to human trials.

In conclusion,CAS No. 2411220-46-5 represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a chloro-substituted acetamide moiety with a tetrahydroindazol scaffold provides a versatile platform for developing novel therapeutics. As research continues to uncover new applications for this compound,2-chloro-N-[ (4 , 5 , 6 , 7 - tetrahydro - 2 H - indazol - 3 - yl ) methyl ] acetamide is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.